Cas no 1220039-98-4 (6-Fluoro-1,2,3,4-tetrahydronaphthalen-1-amine)

• Product Name: 6-Fluoro-1,2,3,4-tetrahydronaphthalen-1-amine
• CAS No: 1220039-98-4
• MF: C₁₀H₁₂FN
• MW: 165.207386016846
• MDL: MFCD15474869
• CID: 1036970
• PubChem ID: 53407040
• Update Time: 2025-06-09

6-Fluoro-1,2,3,4-tetrahydronaphthalen-1-amine Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-1,2,3,4-tetrahydronaphthalen-1-amine
• 6-Fluoro-1,2,3,4-tetrahydrophthalen-1-amine
• 6-Fluoro-1,2,3,4-tetrahydro-naphthalen-1-ylamine
• SB31812
• SCHEMBL20491295
• 1220039-98-4
• VYB03998
• 1-Naphthalenamine, 6-fluoro-1,2,3,4-tetrahydro-
• SB31962
• AKOS016008942
• MFCD15474869
• CS-0341251
• WS-01516
• I10731
• 6-Fluoro-1,2,3,4-tetrahydronaphtylamine-1-amine
• 6-Fluoro-1,2,3,4-tetrahydro naphthalen-1-amine
• 6-Fluoro-1,2,3,4-tetrahydro-naphthalen-1-ylamine, AldrichCPR
• DTXSID20695755
• EN300-122680
• SB30428
• (R)-6-FLUORO-1,2,3,4-TETRAHYDRO-NAPHTHALEN-1-YLAMINE
• DB-350404
• SY358403
• MFCD09256236
• (S)-6-FLUORO-1,2,3,4-TETRAHYDRO-NAPHTHALEN-1-YLAMINE

• MDL： MFCD15474869
• Inchi： 1S/C10H12FN/c11-8-4-5-9-7(6-8)2-1-3-10(9)12/h4-6,10H,1-3,12H2
• InChI Key： WEVSXXAELLQXOQ-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)CCCC2N

Computed Properties

• Exact Mass: 165.095377549g/mol
• Monoisotopic Mass: 165.095377549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins

Additional information on 6-Fluoro-1,2,3,4-tetrahydronaphthalen-1-amine

Introduction to 6-Fluoro-1,2,3,4-tetrahydronaphthalen-1-amine (CAS No: 1220039-98-4)

6-Fluoro-1,2,3,4-tetrahydronaphthalen-1-amine, identified by the Chemical Abstracts Service Number (CAS No) 1220039-98-4, is a fluorinated tetrahydronaphthalene derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic amines, which are widely studied for their potential biological activities and structural diversity. The presence of a fluorine atom at the sixth position of the tetrahydronaphthalene ring introduces unique electronic and steric properties, making it a valuable scaffold for drug discovery and development.

The structural motif of 6-Fluoro-1,2,3,4-tetrahydronaphthalen-1-amine combines the aromatic stability of the tetrahydronaphthalene core with the metabolic stability provided by the fluorine substituent. This combination has been exploited in various synthetic strategies to develop novel pharmacophores with enhanced bioavailability and reduced susceptibility to degradation. The compound’s amine functionality at the 1-position further extends its utility as a precursor in the synthesis of more complex molecules, including potential therapeutic agents.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their ability to modulate pharmacokinetic properties such as solubility, permeability, and metabolic clearance. The fluorine atom can influence these properties by altering electron distribution and steric interactions within the molecule. This has led to the exploration of 6-Fluoro-1,2,3,4-tetrahydronaphthalen-1-amine as a building block in the design of small-molecule drugs targeting various diseases.

One of the most compelling aspects of 6-Fluoro-1,2,3,4-tetrahydronaphthalen-1-amine is its versatility in medicinal chemistry. Researchers have leveraged its scaffold to develop inhibitors of enzymes involved in cancer metabolism and inflammatory pathways. For instance, studies have shown that derivatives of this compound exhibit inhibitory activity against certain kinases and proteases that are overexpressed in tumor cells. The fluorine atom’s ability to enhance binding affinity has been particularly useful in optimizing lead compounds for these targets.

The synthesis of 6-Fluoro-1,2,3,4-tetrahydronaphthalen-1-amine involves multi-step organic transformations that highlight its synthetic accessibility. Common synthetic routes include Friedel-Crafts alkylation followed by reduction and fluorination steps. Advances in catalytic methods have further streamlined these processes, enabling higher yields and purities. These improvements have made it feasible to explore more complex derivatives without compromising on efficiency.

Recent computational studies have also shed light on the electronic properties of 6-Fluoro-1,2,3,4-tetrahydronaphthalen-1-amine, providing insights into its reactivity and potential interactions with biological targets. Molecular modeling techniques have been employed to predict binding modes and optimize molecular geometry for better pharmacological activity. These computational approaches complement experimental efforts by allowing rapid screening of virtual libraries derived from this core structure.

The pharmacological profile of 6-Fluoro-1,2,3,4-tetrahydronaphthalen-1-amine has been investigated in several preclinical models. Initial studies suggest that it exhibits moderate affinity for certain receptors and enzymes relevant to neurological disorders. The compound’s ability to cross the blood-brain barrier has been particularly noted in animal models, making it a promising candidate for central nervous system (CNS) drug development. Further research is ongoing to elucidate its mechanisms of action and potential therapeutic applications.

From a regulatory perspective,6 - Fluoro - 1 , 2 , 3 , 4 - tetrahydronaphthalen - 1 - amine (CAS No: 1220039 - 98 - 4) is subject to standard guidelines for pharmaceutical intermediates. Its handling requires adherence to good manufacturing practices (GMP) to ensure consistency and safety during production and testing phases. The compound’s stability under various storage conditions has also been assessed to maintain its integrity throughout its lifecycle.

The future prospects for 6 - Fluoro - 1 , 2 , 3 , 4 - tetrahydronaphthalen - 1 - amine are promising given its structural versatility and potential biological activity. Ongoing research aims to expand its applications into new therapeutic areas by modifying its core structure or exploring novel synthetic pathways. Collaborative efforts between academia and industry are expected to accelerate these developments and bring new insights into its pharmacological potential.